Cas no 118426-93-0 (2-Amino-4,6-diiodobenzoic acid)

• Product Name: 2-Amino-4,6-diiodobenzoic acid
• CAS No: 118426-93-0
• MF: C₇H₅I₂NO₂
• MW: 388.929046392441
• CID: 4964402
• Update Time: 2025-09-18

2-Amino-4,6-diiodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,6-diiodobenzoic acid

• Inchi： 1S/C7H5I2NO2/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2H,10H2,(H,11,12)
• InChI Key： BCXMTCCCRXLMBW-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1C(=O)O)N)I

Computed Properties

• Exact Mass: 388.84097 g/mol
• Monoisotopic Mass: 388.84097 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 388.93
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3